Cas no 4070-35-3 (5-ethenyl-1H-1,3-benzodiazole)

• Product Name: 5-ethenyl-1H-1,3-benzodiazole
• CAS No: 4070-35-3
• MF: C₉H₈N₂
• MW: 144.173221588135
• CID: 324004
• PubChem ID: 20432636
• Update Time: 2025-04-19

5-ethenyl-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole, 5-ethenyl-
• 1H-Benzimidazole,5-ethenyl-(9CI)
• 6-ethenyl-1H-benzimidazole
• 5-ethenyl-1H-1,3-benzodiazole
• 4070-35-3
• EN300-1844630
• DTXSID50607023
• AKOS006374261
• 5-Vinyl-1H-benzo[d]imidazole
• SCHEMBL4236815

• Inchi： 1S/C9H8N2/c1-2-7-3-4-8-9(5-7)11-6-10-8/h2-6H,1H2,(H,10,11)
• InChI Key： HKGAEYWDZXDKLU-UHFFFAOYSA-N
• SMILES： N1C=NC2C=CC(C=C)=CC1=2

Computed Properties

• Exact Mass: 144.068748264g/mol
• Monoisotopic Mass: 144.068748264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 28.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles